4-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-11-methyl-13-(trifluoromethyl)-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

• Molecular Formula: C23H18ClF3N6O2S2
• Molecular Weight: 567.0 g/mol
• IUPAC Name: 4-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-11-methyl-13-(trifluoromethyl)-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
• InChI: InChI=1S/C23H18ClF3N6O2S2/c1-12-10-16(23(25,26)27)29-22-17(12)18-19(36-22)21-30-20(31-33(21)11-28-18)13-6-8-32(9-7-13)37(34,35)15-4-2-14(24)3-5-15/h2-5,10-11,13H,6-9H2,1H3
• InChI Key: IPEGJUOKHGKRKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C4=NC(=NN4C=N3)C5CCN(CC5)S(=O)(=O)C6=CC=C(C=C6)Cl)C(F)(F)F

Description

• This compound is a complex heterocyclic molecule with a unique structure. Let’s break it down:
  • The core structure consists of a tetracyclic system with a central piperidine ring.
  • The compound contains a sulfonyl group (SO₂) attached to the piperidine ring.
  • The chlorophenyl substituent is positioned at one of the nitrogen atoms in the piperidine ring.
  • The trifluoromethyl group (CF₃) is attached to the tetracyclic framework.
  • The sulfur atom (thia) bridges two carbon atoms in the tetracyclic system.
• Due to its intricate structure, this compound may have interesting properties and applications.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. given its complexity, it likely involves multiple steps.
• Industrial production methods may involve custom synthesis or modification of related compounds.

Chemical Reactions Analysis

• The compound could undergo various reactions:

  Oxidation: The sul